N-(4-chloro-3-nitrophenyl)methanesulfonamide

• Molecular Formula: C7H7ClN2O4S
• Molecular Weight: 250.66 g/mol
• IUPAC Name: N-(4-chloro-3-nitrophenyl)methanesulfonamide
• InChI: InChI=1S/C7H7ClN2O4S/c1-15(13,14)9-5-2-3-6(8)7(4-5)10(11)12/h2-4,9H,1H3
• InChI Key: RQWHKEOWVRYTBP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC(=C(C=C1)Cl)[N+](=O)[O-]

Description

N-(4-chloro-3-nitrophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H7ClN2O4S and its molecular weight is 250.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-chloro-3-nitroaniline (5.0 g, 29 mmol), methanesulfonyl chloride (2.37 mL, 30.4 mmol) and pyridine (5.9 mL, 72.4 mmol) in THF (100 mL) was stirred for 24 h. Poured in 1M HCl (500 mL). The resulting precipitate was filtered and air-dried to provide the title compound as a solid (6.7 g, 92%).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Methanesulphonyl chloride (58.3 g, 0.509 mole) was added in one portion to a stirred solution of 97% 4-chloro-3-nitroaniline (86 g, 0.485 mole) in pyridine (80 ml) and xylene (500 ml). The temperature rose to 50° and the mixture was allowed to stand for a further 2 hr before addition of a mixture of 10M-hydrochloric acid (100 ml) and water (100 ml). The brown solid which was collected and washed successively with xylene (50 ml) and water (3×50 ml). The damp material was crystallized from methanol (800 ml) to give a solid which was collected, washed with methanol (2×50 ml) and dried to give the product 95 g (78%) m.p. 163°.